Cas no 66308-14-3 (N1-methyl-1-phenylethylenediamine)

• Product Name: N1-methyl-1-phenylethylenediamine
• CAS No: 66308-14-3
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 1712420
• PubChem ID: 98060
• Update Time: 2025-04-21

N1-methyl-1-phenylethylenediamine Chemical and Physical Properties

Names and Identifiers

• N1-methyl-1-phenylethylenediamine
• N~1~-methyl-1-phenylethane-1,2-diamine
• N-methyl-1-phenylethane-1,2-diamine
• NSC 73385
• NSC-73385
• N1-methyl-1-phenyl-1,2-ethanediamine
• EINECS 266-311-0
• 66308-14-3
• NSC73385
• N1-methyl-1-phenylethane-1,2-diamine
• DTXSID301288894
• SCHEMBL77066
• AKOS011343265
• NS00054637

• Inchi： 1S/C9H14N2/c1-11-9(7-10)8-5-3-2-4-6-8/h2-6,9,11H,7,10H2,1H3
• InChI Key： PSWHCXOXDHWTEE-UHFFFAOYSA-N
• SMILES： N(C)C(CN)C1C=CC=CC=1

Computed Properties

• Exact Mass: 150.11582
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05